Cas no 152378-18-2 (8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol,4-[(2R,3S)-3,4-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-8-yl]-3,4-dihydro-2,8-bis(4-hydroxyphenyl)-,(2R,3R,4S,8S,14R,15R)-)

8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol,4-[(2R,3S)-3,4-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-8-yl]-3,4-dihydro-2,8-bis(4-hydroxyphenyl)-,(2R,3R,4S,8S,14R,15R)- structure
152378-18-2 structure
Product Name:8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol,4-[(2R,3S)-3,4-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-8-yl]-3,4-dihydro-2,8-bis(4-hydroxyphenyl)-,(2R,3R,4S,8S,14R,15R)-
CAS No:152378-18-2
MF:C45H36O15
MW:816.758354187012
CID:182422
PubChem ID:132944
Update Time:2025-04-19

8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol,4-[(2R,3S)-3,4-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-8-yl]-3,4-dihydro-2,8-bis(4-hydroxyphenyl)-,(2R,3R,4S,8S,14R,15R)- Chemical and Physical Properties

Names and Identifiers

    • 8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol,4-[(2R,3S)-3,4-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-8-yl]-3,4-dihydro-2,8-bis(4-hydroxyphenyl)-,(2R,3R,4S,8S,14R,15R)-
    • 8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol,4-[(2R,3S)-3,4-...
    • 8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol,4-[(2R,3S)-3,4-dihydro-3,5,7-trihydroxy-2-(4-h
    • 8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol,4-[(2R,3S)-3,4-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-8-yl]-3,4-dihydro-2,8-bis(4-hydroxyphenyl)-,(
    • Selligueain A
    • 8,14-Methano-2H,14H-1-benzopyrano(7,8-d)(1,3)benzodioxocin-3,5,11,13,15-pentol, 4-(3,4-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-8-yl)-3,4-dihydro-2,8-bis(4-hydroxyphenyl)-, (2R-(2alpha,3alpha,4beta(2R*,3S*),8beta,14beta,15R*))-
    • Epiafzelechin-(4beta-8,2beta-0-7)-epiafzelechin-(4beta-8)-afzelechin
    • DTXSID10934488
    • SCHEMBL23699013
    • (1S,5R,6R,7S,13R)-5,13-Bis(4-hydroxyphenyl)-7-[(2R,3S)-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromen-8-yl]-4,12,14-trioxapentacyclo[11.7.1.02,11.03,8.015,20]henicosa-2(11),3(8),9,15,17,19-hexaene-6,9,17,19,21-pentol
    • Q3478191
    • 152378-18-2
    • CHEMBL452122
    • AKOS040735724
    • Inchi: 1S/C45H36O15/c46-21-7-1-18(2-8-21)40-30(54)15-25-26(50)16-28(52)34(42(25)57-40)37-35-29(53)17-32-36(43(35)58-41(39(37)55)19-3-9-22(47)10-4-19)38-33-27(51)13-24(49)14-31(33)59-45(60-32,44(38)56)20-5-11-23(48)12-6-20/h1-14,16-17,30,37-41,44,46-56H,15H2/t30-,37-,38-,39+,40+,41+,44?,45+/m0/s1
    • InChI Key: PMDYNLFGCCRGRX-NSJNBNEDSA-N
    • SMILES: O1C2C=C(C3=C(C=2[C@@H]2C4C(=CC(=CC=4O[C@@]1(C1C=CC(=CC=1)O)C2O)O)O)O[C@H](C1C=CC(=CC=1)O)[C@@H]([C@H]3C1=C(C=C(C2C[C@@H]([C@@H](C3C=CC(=CC=3)O)OC1=2)O)O)O)O)O

Computed Properties

  • Exact Mass: 816.20542044g/mol
  • Monoisotopic Mass: 816.20542044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 4
  • Complexity: 1480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 259Ų

8,14-Methano-2H,14H-1-benzopyrano[7,8-d][1,3]benzodioxocin-3,5,11,13,15-pentol,4-[(2R,3S)-3,4-dihydro-3,5,7-trihydroxy-2-(4-hydroxyphenyl)-2H-1-benzopyran-8-yl]-3,4-dihydro-2,8-bis(4-hydroxyphenyl)-,(2R,3R,4S,8S,14R,15R)- Related Literature

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